Cas no 1562143-41-2 (3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol)

• Product Name: 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol
• CAS No: 1562143-41-2
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 6277878
• PubChem ID: 165664431
• Update Time: 2025-05-22

3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol
• EN300-1246029
• 1562143-41-2

• Inchi： 1S/C10H11FO/c1-8-4-5-9(3-2-6-12)7-10(8)11/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： UNQRUDSORPFRMS-NSCUHMNNSA-N
• SMILES： FC1C=C(/C=C/CO)C=CC=1C

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol

3-(3-Fluoro-4-Methylphenyl)Prop-2-en-1-ol: A Comprehensive Overview

The compound with CAS No. 1562143-41-2, commonly referred to as 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a propenol moiety. The fluorine atom at the 3-position of the phenyl ring and the methyl group at the 4-position contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the propenol group in this compound further enhances its reactivity, making it a valuable substrate for various organic transformations. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory and antioxidant properties.

One of the most notable advancements in understanding this compound involves its role in green chemistry. Scientists have developed environmentally friendly synthesis routes for 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol, utilizing catalytic systems that minimize waste and energy consumption. These methods not only improve the sustainability of chemical processes but also pave the way for large-scale production of this compound for industrial applications.

The structural versatility of 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol has led to its investigation in diverse fields. For instance, in materials science, it has been employed as a building block for constructing advanced polymers with tailored electronic properties. Its ability to undergo polymerization under mild conditions makes it a promising candidate for next-generation materials used in electronics and optoelectronics.

In the realm of pharmacology, this compound has shown potential as a lead molecule for developing novel therapeutic agents. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its role in drug development pipelines targeting conditions such as Alzheimer's disease. The fluorine atom in its structure plays a critical role in modulating its pharmacodynamic properties, making it an attractive candidate for further investigation.

Moreover, the compound's reactivity has been leveraged in catalytic processes, particularly in asymmetric synthesis. Researchers have utilized it as a substrate for enantioselective reactions, enabling the production of chiral compounds with high optical purity. This capability is crucial in the pharmaceutical industry, where chirality often determines a drug's efficacy and safety profile.

The latest research on 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol also extends to its environmental impact. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safety for use in consumer products and industrial applications. These findings underscore the importance of sustainable practices in chemical manufacturing and highlight the need for continuous monitoring of chemical substances throughout their lifecycle.

In conclusion, 3-(3-fluoro-4-methylphenyl)prop-2-en-1-ol (CAS No. 1562143-41-2) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.